Cas no 1637310-51-0 (benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate)

• Product Name: benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate
• CAS No: 1637310-51-0
• MF: C₂₀H₁₈BrN₃O₂S
• MW: 444.344822406769
• CID: 4611867
• Update Time: 2025-10-28

benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate
• benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate

• Inchi： 1S/C20H18BrN3O2S/c21-15-8-4-7-14(9-15)10-16-18-17(27-19(22)23-18)11-24(16)20(25)26-12-13-5-2-1-3-6-13/h1-9,16H,10-12H2,(H2,22,23)
• InChI Key： BIMBSBIUDQIXSZ-UHFFFAOYSA-N
• SMILES： S1C2CN(C(OCC3=CC=CC=C3)=O)C(CC3=CC=CC(Br)=C3)C=2N=C1N

Additional information on benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate

Benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate (CAS No. 1637310-51-0): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate (CAS No. 1637310-51-0) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a unique pyrrolo[3,4-d][1,3]thiazole core, represents a promising scaffold for medicinal chemistry applications. Researchers and pharmaceutical companies are increasingly exploring its potential as a building block for novel therapeutic agents, particularly in areas such as kinase inhibition and targeted drug delivery.

The structural complexity of benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate offers multiple points for chemical modification, making it highly valuable for structure-activity relationship (SAR) studies. The presence of both amino and carboxylate functional groups provides opportunities for further derivatization, while the 3-bromophenyl moiety contributes to potential π-π stacking interactions in biological systems. These features have led to growing interest in academic publications and patent applications related to this compound.

Recent trends in drug discovery have highlighted the importance of pyrrolo-thiazole hybrids as privileged structures in medicinal chemistry. The benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate scaffold aligns perfectly with current research directions focusing on multi-target therapeutics and fragment-based drug design. Its molecular weight and physicochemical properties fall within the desirable range for drug-like molecules, as defined by Lipinski's rule of five, making it particularly attractive for pharmaceutical development.

The synthesis of benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate typically involves multi-step organic transformations, with key steps including the construction of the pyrrolo[3,4-d][1,3]thiazole ring system and subsequent functionalization. Researchers have developed various synthetic routes to access this compound, with yields and purity being critical factors for its application in biological studies. The CAS No. 1637310-51-0 serves as a unique identifier for this specific compound across scientific databases and chemical inventories.

In the context of current pharmaceutical research, benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate has shown promise in preliminary screening assays. While detailed pharmacological data remains proprietary in many cases, the structural features suggest potential interactions with various biological targets. The compound's 3-bromophenyl group may contribute to enhanced binding affinity, while the pyrrolo-thiazole core could participate in hydrogen bonding interactions with target proteins.

The market for specialized chemical intermediates like benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate has grown significantly in recent years, driven by increased investment in drug discovery and the pharmaceutical industry's demand for novel scaffolds. Suppliers of CAS No. 1637310-51-0 typically offer the compound in research quantities, with purity specifications tailored to the needs of medicinal chemistry programs. Pricing and availability may vary depending on market demand and the complexity of synthesis.

From a regulatory perspective, benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate is generally classified as a research chemical, with handling and storage requirements typical of organic compounds. Proper laboratory practices should be followed when working with this material, including the use of appropriate personal protective equipment. The compound's stability and solubility characteristics make it suitable for various experimental conditions encountered in drug discovery workflows.

Future research directions for benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate may include exploration of its potential as a kinase inhibitor scaffold or its incorporation into PROTAC (proteolysis targeting chimera) molecules. The growing interest in targeted protein degradation and covalent inhibitors in drug discovery could further elevate the importance of this versatile chemical building block. As the pharmaceutical industry continues to seek novel chemical space for drug development, compounds like CAS No. 1637310-51-0 will likely remain valuable tools for medicinal chemists.

In summary, benzyl 2-amino-4-[(3-bromophenyl)methyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate represents an important addition to the toolbox of medicinal chemistry. Its unique structural features, combined with the growing body of research on pyrrolo-thiazole derivatives, position it as a compound of continuing interest in pharmaceutical research and development. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this molecule and its derivatives may be realized in the coming years.